Cas no 66640-86-6 (Biotin hydrazide)

• Product Name: Biotin hydrazide
• CAS No: 66640-86-6
• MF: C₁₀H₁₈N₄O₂S
• MW: 258.340520381927
• MDL: MFCD00078532
• CID: 58489
• PubChem ID: 24848623
• Update Time: 2025-04-18

Biotin hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanehydrazide
• Biotin Hydrazide
• (+)-Biotin hydrazide
• 5-((3AS,4S,6aR)-2-Oxohexahydro-1H-thieno-[3,4-d]imidazol-4-yl)pentanehydrazide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanehydrazide
• BIOTIN-HYDRAZIDE
• (+)-Biotin-hydrazide
• C10H18N4O2S
• 5-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanehydrazide
• 5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanehydrazi de
• biotin hydrazone
• Biotin-NHNH2
• Probes2_000011
• S
• 5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanohydrazide
• A867417
• NS00122927
• 66640-86-6
• BP-22107
• HY-100215
• SCHEMBL33865
• CHEMBL4458159
• B2431
• EX-A4437
• 1H-THIENO(3,4-D)IMIDAZOLE-4-PENTANOIC ACID, HEXAHYDRO-2-OXO-, HYDRAZIDE, (3AS-(3A.ALPHA.,4.BETA.,6A.ALPHA.))-
• Biotin hydrazide HCl
• CS-6036
• AKOS016009615
• MFCD00078532
• UNII-BD4VQ48JNV
• J-516038
• LCZC2370
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-,hydrazide, (3aS,4S,6aR)-
• (+)-Biotin hydrazide, >=97% (TLC), powder
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, hydrazide, (3aS,4S,6aR)-
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, hydrazide, (3aS-(3aalpha,4beta,6aalpha))-
• 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanehydrazide
• KOZWHQPRAOJMBN-ZKWXMUAHSA-N
• BD4VQ48JNV
• AS-74083
• DTXSID50985217
• (+)-Biotin hydrazide;Biotin hydrazide
• Biotin hydrazide

• MDL： MFCD00078532
• Inchi： 1S/C10H18N4O2S/c11-14-8(15)4-2-1-3-7-9-6(5-17-7)12-10(16)13-9/h6-7,9H,1-5,11H2,(H,14,15)(H2,12,13,16)/t6-,7-,9-/m0/s1
• InChI Key： KOZWHQPRAOJMBN-ZKWXMUAHSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 258.11500
• Monoisotopic Mass: 258.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: White powder
• Density: 1.243
• Melting Point: 231.0 to 235.0 deg-C
• Boiling Point: 633.1°C at 760 mmHg
• Flash Point: 336.7 °C
• Refractive Index: 1.553
• Solubility: DMSO: ≤20 mg/mL
• PSA: 121.55000
• LogP: 1.45090
• Solubility: The solubility in water is about 10mg/ml at 25 ℃. Ph5.1.
• Sensitiveness: Sensitive to heat

Biotin hydrazide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides